PF-04628935

• Molecular Formula: C24H26ClN7OS
• Molecular Weight: 496.0 g/mol
• InChI: InChI=1S/C24H26ClN7OS/c1-17-12-31-14-19(28-23(31)34-17)10-22(33)30-8-4-24(5-9-30)15-29(16-24)13-18-2-3-20(11-21(18)25)32-26-6-7-27-32/h2-3,6-7,11-12,14H,4-5,8-10,13,15-16H2,1H3
• InChIKey: MTDYDDJVCIHZKH-UHFFFAOYSA-N

PF-04628935: GHS-R1a Inverse Agonist for Research

PF-04628935 (compound 10n) is a spirocyclic piperidine-azetidine inverse agonist of the ghrelin receptor (GHS-R1a) with an IC50 of 4.6 nM [1]. It features a calculated log P approximately one unit lower than the hit compound 10a, a key optimization milestone, and demonstrates 43% oral bioavailability in rats with measurable brain penetration (free brain concentration 324 nM at 30 min post 30 mg/kg oral dose) [1].

Pathway study GHS-R1a inverse agonist signaling context

Systemic delivery Oral bioavailability supports longitudinal in vivo dosing

CNS research Reported brain penetration supports central nervous system studies

• [1] Kung, D. W. et al. (2012). Identification of spirocyclic piperidine-azetidine inverse agonists of the ghrelin receptor. Bioorganic & Medicinal Chemistry Letters, 22(12), 4281-4287. View Source

Why PF-04628935 Cannot Be Replaced

Ghrelin receptor inverse agonists and antagonists exhibit wide variability in potency, functional profile (inverse agonism vs. neutral antagonism), oral bioavailability, and CNS penetration. PF-04628935's specific combination of moderate-high oral exposure and demonstrated brain penetration [1], coupled with its inverse agonist mechanism, distinguishes it from more peripherally restricted or lower bioavailability compounds such as compound 47 (F=27%) [2] and others.

Functional class mismatch Antagonist vs. inverse agonist profiles may shift pathway response interpretation

Binding kinetics context Receptor occupancy kinetics may differ from nominal affinity, altering target coverage

CNS target engagement CNS penetration cannot be assumed; target exposure after systemic dosing varies widely

• [1] Kung, D. W. et al. (2012). Identification of spirocyclic piperidine-azetidine inverse agonists of the ghrelin receptor. Bioorganic & Medicinal Chemistry Letters, 22(12), 4281-4287. View Source
• [2] Rational Design, Synthesis, and Pharmacological Characterization of Novel Ghrelin Receptor Inverse Agonists as Potential Treatment against Obesity-Related Metabolic Diseases. (2018). Journal of Medicinal Chemistry. View Source

PF-04628935 Differentiation Guide

GHS-R1a Binding Affinity Comparison

PF-04628935 (10n) was derived from hit compound 10a through medicinal chemistry optimization. It achieved a significantly improved binding affinity and a one-unit reduction in log P, enhancing its drug-like properties [1].

GHS-R1a Binding Affinity

Context-dependent

IC50 4.6 nM vs 6.7 nM (AZ12861903); Ki 73.6 nM (PF-6870961)

Supports in vitro target engagement review

Cross-study comparison; assay conditions may vary

Evidence Dimension	Ghrelin Receptor Binding Affinity (IC50) and Lipophilicity (cLogP)
Target Compound Data	IC50 = 4.6 nM; cLogP approximately 3.4 (derived from 'one unit lower' than 10a)
Comparator Or Baseline	Compound 10a: IC50 (moderate binding potency, exact value not reported but inferred to be >4.6 nM); cLogP = 4.4
Quantified Difference	Potency improved (exact fold-change not reported); Lipophilicity reduced by ~1 log unit.
Conditions	Radioligand binding assay using 125I-ghrelin; cLogP calculated via proprietary software [1].

Why This Matters

Demonstrates that PF-04628935 represents a successful optimization from an early hit, achieving a more favorable balance of potency and physicochemical properties for CNS drug development.

• [1] Kung, D. W. et al. (2012). Identification of spirocyclic piperidine-azetidine inverse agonists of the ghrelin receptor. Bioorganic & Medicinal Chemistry Letters, 22(12), 4281-4287. View Source

Oral Bioavailability Profile

PF-04628935 exhibits an oral bioavailability (F) of 43% in Sprague-Dawley rats [1]. In contrast, a later-developed ghrelin receptor inverse agonist, compound 47, shows a moderate oral bioavailability of 27% in rats [2].

Oral Bioavailability

Data to verify

F = 43% (rat)

Supports oral dosing feasibility in rodent models

Source not specified; single study context

Evidence Dimension	Oral Bioavailability (F) in Rat
Target Compound Data	43%
Comparator Or Baseline	Compound 47: 27%
Quantified Difference	PF-04628935 exhibits a 16 percentage-point higher oral bioavailability.
Conditions	PF-04628935: 30 mg/kg oral dose in Sprague-Dawley rats [1]; Compound 47: oral dose (specific dose not provided) in rats [2].

Why This Matters

Higher oral bioavailability indicates greater systemic exposure for a given oral dose, potentially improving in vivo efficacy and reducing inter-subject variability in preclinical studies.

• [1] Kung, D. W. et al. (2012). Identification of spirocyclic piperidine-azetidine inverse agonists of the ghrelin receptor. Bioorganic & Medicinal Chemistry Letters, 22(12), 4281-4287. View Source
• [2] Rational Design, Synthesis, and Pharmacological Characterization of Novel Ghrelin Receptor Inverse Agonists as Potential Treatment against Obesity-Related Metabolic Diseases. (2018). Journal of Medicinal Chemistry. View Source

CNS Penetration Comparison

PF-04628935 demonstrates reasonable brain penetration in rats, with a free brain concentration of 324 nM and a free brain-to-plasma ratio of 0.58 at 30 min post 30 mg/kg oral dose [1]. This profile differs from AZ12861903, which shows a free brain-to-plasma ratio of 0.42 in mice and 1.3 in rats [3], and compound 47, which has a reported brain-to-plasma ratio of 1.9 [2].

CNS Penetration

Context-dependent

Reasonable brain penetration vs free B:P ratio 1.3 (AZ12861903)

Supports CNS study feasibility; quantitative verification needed

Qualitative vs quantitative data; cross-study context

Evidence Dimension	Brain Penetration (Free Brain-to-Plasma Ratio)
Target Compound Data	0.58 (free brain 324 nM / free plasma 560 nM)
Comparator Or Baseline	AZ12861903: 0.42 (mouse), 1.3 (rat) [3]; Compound 47: 1.9 (rat) [2].
Quantified Difference	PF-04628935 exhibits a ratio of 0.58, which is higher than AZ12861903 in mice but lower than AZ12861903 in rats and compound 47 in rats.
Conditions	PF-04628935: 30 min post 30 mg/kg oral dose in rat; AZ12861903: measurement method not detailed; Compound 47: measurement method not detailed.

Why This Matters

The brain penetration profile is a key differentiator for CNS-targeted research. PF-04628935's ratio of 0.58 indicates a specific level of brain exposure, which may be optimal for certain behavioral or metabolic studies compared to compounds with higher or lower ratios.

• [1] Kung, D. W. et al. (2012). Identification of spirocyclic piperidine-azetidine inverse agonists of the ghrelin receptor. Bioorganic & Medicinal Chemistry Letters, 22(12), 4281-4287. View Source
• [2] Rational Design, Synthesis, and Pharmacological Characterization of Novel Ghrelin Receptor Inverse Agonists as Potential Treatment against Obesity-Related Metabolic Diseases. (2018). Journal of Medicinal Chemistry. View Source
• [3] AZ12861903 Preclinical Pharmacology. AstraZeneca Open Innovation. View Source

PF-04628935: In Vivo Functional Antagonism of Ghrelin-Induced Behavioral Effects

Intra-dorsal raphe nucleus (DRN) infusion of PF-04628935 in rats prior to ghrelin administration neutralized the behavioral effects of ghrelin in the elevated T-maze (ETM), an assay for anxiety- and panic-related behaviors. PF-04628935 alone did not alter baseline behavior [1].

Evidence Dimension	In Vivo Functional Antagonism
Target Compound Data	Intra-DRN PF-04628935 blocked ghrelin-induced impairment of inhibitory avoidance and facilitation of escape in the ETM.
Comparator Or Baseline	Vehicle + Ghrelin (impaired inhibitory avoidance, facilitated escape)
Quantified Difference	PF-04628935 + Ghrelin group showed behavioral responses similar to vehicle control, indicating complete blockade of ghrelin's effects.
Conditions	Elevated T-Maze (ETM) in Wistar rats; intra-DRN infusion of PF-04628935 followed by ghrelin [1].

Why This Matters

This provides direct evidence of PF-04628935's ability to functionally antagonize central ghrelin receptor signaling in a behavioral model, supporting its use as a tool compound for studying ghrelin's role in stress and anxiety.

• [1] Role of dorsal raphe nucleus GHS-R1a receptors in the regulation of inhibitory avoidance and escape behaviors in rats. (2019). Behavioural Brain Research, 365, 178-184. View Source

PF-04628935 Research Applications

In Vivo Behavioral Pharmacology

PF-04628935 is validated as a tool compound for central ghrelin receptor antagonism in behavioral models. Intra-DRN infusion of PF-04628935 effectively blocked ghrelin-induced anxiogenic and panicogenic-like effects in the elevated T-maze [2], making it suitable for studies dissecting the neurocircuitry of ghrelin in anxiety and panic disorders.

Metabolic Studies via Oral Dosing

With an oral bioavailability of 43% and measurable brain penetration [1], PF-04628935 is an ideal candidate for in vivo metabolic studies exploring the effects of central ghrelin receptor inverse agonism on food intake, body weight, and glucose homeostasis. Its CNS exposure profile allows for the interrogation of both peripheral and central ghrelin signaling pathways following oral administration.

In Vitro GHS-R1a Dose-Response Assays

PF-04628935 (compound 10n) represents a key milestone in the optimization of the spirocyclic piperidine-azetidine series [1]. Its improved binding affinity and reduced lipophilicity compared to hit compound 10a [1] provide a valuable benchmark for SAR studies aiming to further optimize potency, CNS penetration, and ADMET properties within this chemotype.

In Vivo Behavioral Pharmacology Studies Requiring Central GHS-R1a Antagonism

PF-04628935's demonstrated ability to penetrate the brain and functionally block ghrelin receptor signaling in the dorsal raphe nucleus [2] makes it a suitable tool for a wide range of behavioral pharmacology studies. It can be used to investigate the role of central ghrelin signaling in stress responses, mood regulation, and other CNS-mediated behaviors.

Application

Selection Property

Validation Focus

In vivo behavioral pharmacology

Reported brain penetration

Central GHS-R1a pathway modulation in behavioral models

Oral metabolic studies

Oral bioavailability profile

Metabolic regulation endpoints in diet-induced models

In vitro GHS-R1a dose–response

Reported high binding affinity

Downstream signaling and calcium flux responses

• [1] Kung, D. W. et al. (2012). Identification of spirocyclic piperidine-azetidine inverse agonists of the ghrelin receptor. Bioorganic & Medicinal Chemistry Letters, 22(12), 4281-4287. View Source
• [2] Role of dorsal raphe nucleus GHS-R1a receptors in the regulation of inhibitory avoidance and escape behaviors in rats. (2019). Behavioural Brain Research, 365, 178-184. View Source